Photodamage

Description

Photodamage, also known as photoaging, refers to structural and functional alterations in the skin caused by chronic exposure to ultraviolet (UV) radiation, primarily from sunlight. This cumulative damage manifests as epidermal and dermal changes, including dyspigmentation, telangiectasias, fine lines, wrinkles, and a leathery texture. Histologically, it involves elastosis, collagen degradation, and atypical keratinocyte proliferation, increasing the risk of precancerous lesions and skin cancers.